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An In-Depth Technical Guide to Isobutyl Anthranilate (CAS 7779-77-3)

Introduction and Strategic Overview
Isobutyl anthranilate (IUPAC name: 2-methylpropyl 2-aminobenzoate) is an aromatic ester

recognized for its potent sensory characteristics.[1][2] It is a significant component in the

palette of flavor and fragrance chemists, imparting a distinct sweet, fruity, grape-like aroma with

floral undertones.[2][3][4] This guide provides a comprehensive technical examination of

isobutyl anthranilate, moving from its fundamental chemical identity to its synthesis, analysis,

applications, and safety considerations. The content is structured to provide researchers,

chemists, and drug development professionals with a detailed understanding of the molecule's

properties and the scientific principles guiding its use.

Classified as a benzoate ester, it is derived from the esterification of anthranilic acid with

isobutyl alcohol.[1][5] Its primary commercial value lies in its application as a flavoring agent in

food products and as a fragrance component in perfumes and cosmetics.[1][2] The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) and the Flavor and Extract

Manufacturers Association (FEMA) have evaluated its safety, designating it as "Generally

Recognized as Safe" (GRAS) for its intended use, which underpins its widespread adoption in

consumer goods.[6][7][8]

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and physical properties is the foundation of

all subsequent research and application. Isobutyl anthranilate is an achiral molecule with the

molecular formula C₁₁H₁₅NO₂.[1][9]
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Structural and Identification Data
The molecule consists of a benzene ring co-substituted with an amino group and an isobutyl

ester group at the ortho position. This structure is key to its characteristic aroma and chemical

reactivity.

Caption: Chemical structure of Isobutyl Anthranilate.

Table 1: Chemical Identifiers for Isobutyl Anthranilate

Identifier Value Source(s)

CAS Number 7779-77-3 [1][10]

IUPAC Name
2-methylpropyl 2-

aminobenzoate
[1]

Molecular Formula C₁₁H₁₅NO₂ [1][9]

Molecular Weight 193.24 g/mol [1][9]

SMILES
CC(C)COC(=O)C1=CC=CC=C

1N
[1]

InChI Key
ILCLJQFCMRCPNM-

UHFFFAOYSA-N
[1]

FEMA Number 2182 [7][10]

JECFA Number 1537 [7][10]

EINECS Number 231-938-0 [3][10]

Physicochemical Properties
The physical properties of isobutyl anthranilate dictate its behavior in various matrices, from

fragrance formulations to food systems. It is typically a colorless to pale yellow or brown liquid.

[1][3][10] It is stable under normal conditions but can be sensitive to air and light and may

decompose under extreme heat.[1][3][11]

Table 2: Physicochemical Data for Isobutyl Anthranilate
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Property Value Source(s)

Appearance
Colorless to pale yellow/brown

liquid
[1][3][10]

Odor Profile
Sweet, fruity, grape, floral,

berry
[2][3][4]

Boiling Point
~169-170 °C at 13.5 mmHg;

~118-122 °C at 3 mmHg
[2][12]

Density ~1.057 - 1.063 g/cm³ at 20 °C [10][12][13]

Refractive Index ~1.534 - 1.540 at 20 °C [10][12]

Flash Point ~100 °C (212 °F) [2]

Solubility
Insoluble in water; soluble in

ethanol and oils
[1][10][11]

Vapor Pressure Not determined [14]

Synthesis and Manufacturing Pathways
The industrial production of isobutyl anthranilate primarily relies on well-established

esterification reactions. The choice of synthetic route is often dictated by factors such as raw

material cost, reaction efficiency, and purity requirements.

Primary Synthetic Route: Fischer Esterification
The most common and direct method for synthesizing isobutyl anthranilate is the Fischer

esterification of anthranilic acid with isobutyl alcohol.[1] This reaction is typically catalyzed by a

strong acid, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), and is driven to

completion by removing the water byproduct, often through azeotropic distillation under reflux

conditions.[1][11]

The causality for this choice is clear: both starting materials are readily available, and the

reaction is a robust, well-understood process. The acid catalyst protonates the carbonyl oxygen

of anthranilic acid, increasing its electrophilicity and making it more susceptible to nucleophilic

attack by the hydroxyl group of isobutanol.
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Caption: Fischer esterification pathway for isobutyl anthranilate synthesis.

Alternative Synthetic Routes
Other synthetic strategies exist, though they are less common for bulk production. One method

involves the reaction of isatoic anhydride with an aluminum isobutoxide in an isobutanol

solution.[3][11] This avoids the direct use of anthranilic acid. Chemoenzymatic synthesis using

immobilized lipases, such as Candida antarctica lipase B (CalB), offers a greener alternative

with high selectivity under mild conditions.

Experimental Protocol: Lab-Scale Fischer Esterification
This protocol describes a self-validating system for the synthesis and purification of isobutyl
anthranilate.

Reactor Setup: Equip a round-bottom flask with a Dean-Stark apparatus, a reflux condenser,

and a magnetic stirrer.

Charge Reactants: To the flask, add anthranilic acid (1.0 eq), isobutyl alcohol (3.0-5.0 eq,

serving as both reactant and solvent), and a suitable solvent for azeotropic distillation (e.g.,

toluene).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (H₂SO₄)

(approx. 1-2 mol%) to the stirring mixture.

Reaction: Heat the mixture to reflux. Monitor the reaction progress by observing the

collection of water in the Dean-Stark trap. The reaction is considered complete when water
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no longer accumulates.

Workup & Neutralization: Cool the reaction mixture to room temperature. Wash the organic

layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst,

followed by a wash with brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent in vacuo.

Purification: Purify the crude product via vacuum distillation to yield pure isobutyl
anthranilate.

Validation: Confirm the identity and purity of the final product using analytical techniques

such as GC-MS and NMR spectroscopy.

Chemical Reactivity and Stability
Isobutyl anthranilate's reactivity is primarily governed by its ester and amino functional

groups.

Hydrolysis: The ester linkage can be hydrolyzed back to anthranilic acid and isobutanol

under either acidic or basic conditions.[1][3][11] This is a critical consideration for its stability

in different food and cosmetic formulations.

Transesterification: The isobutyl group can be exchanged with another alcohol in the

presence of a suitable catalyst.[1]

Aromatic Substitution: The electron-donating amino group activates the benzene ring,

making it susceptible to electrophilic aromatic substitution reactions like nitration or

halogenation.[1]

Stability: The compound is sensitive to air and light, and appropriate storage involves tightly

sealed containers under an inert atmosphere, often refrigerated.[3][11][15]

Analytical Methodologies
For a volatile aromatic compound like isobutyl anthranilate, Gas Chromatography-Mass

Spectrometry (GC-MS) is the analytical method of choice for both qualitative identification and
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quantitative analysis.[16] The gas chromatograph separates the compound from other volatile

components in a sample matrix based on its boiling point and polarity, while the mass

spectrometer provides a unique fragmentation pattern (mass spectrum) that serves as a

molecular fingerprint for definitive identification.[5][16]
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(Dilution in Solvent)

GC Injection
(Vaporization)
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Caption: Standard workflow for GC-MS analysis of isobutyl anthranilate.

Experimental Protocol: GC-MS Analysis
Standard Preparation: Prepare a stock solution of high-purity isobutyl anthranilate in a

suitable solvent (e.g., ethanol or hexane). Create a series of calibration standards by serial

dilution.

Sample Preparation: Dilute the sample containing isobutyl anthranilate in the same solvent

to a concentration within the calibration range. Add an internal standard if precise

quantification is required.

Instrument Setup:

GC Column: Typically a non-polar column (e.g., 5% phenyl-methylpolysiloxane).

Oven Program: Start at a low temperature (e.g., 60°C), ramp to a high temperature (e.g.,

280°C) to ensure elution of all components.

Injector: Split/splitless injector at a high temperature (e.g., 250°C).

Carrier Gas: Helium at a constant flow rate.

MS Parameters: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 40-400.

Analysis: Inject the prepared standards and samples.

Data Processing:

Identification: Identify the isobutyl anthranilate peak in the chromatogram by its retention

time and by matching its mass spectrum against a reference library (e.g., NIST). Key

mass fragments include m/z 119, 137, and the molecular ion at 193.[10]

Quantification: Construct a calibration curve from the standard analyses and use it to

determine the concentration of isobutyl anthranilate in the unknown sample.

Applications and Regulatory Status
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The commercial utility of isobutyl anthranilate is overwhelmingly concentrated in the flavor

and fragrance industries.

Flavor Agent: It is widely used to create or enhance fruit flavors, particularly grape, cherry,

pineapple, and raspberry, in products like beverages, chewing gum, hard candy, and frozen

dairy.[1][2][3] The FDA permits its use as a synthetic flavoring substance and adjuvant under

21 CFR 172.515.[2][7][10]

Fragrance Component: In perfumery, it adds sweetness, richness, and tenacity to floral

compositions like jasmine and orange blossom, as well as oriental-type fragrances.[1][3]

Usage levels in fragrance concentrates can be up to 8%.[2]

Other Applications: Some anthranilate derivatives have been investigated for their bird-

repellent properties.

The JECFA has determined that there is "no safety concern at current levels of intake when

used as a flavouring agent."[6][8]

Table 3: Key Regulatory and Use-Level Information

Authority/Identifier Designation/Status Source(s)

FEMA GRAS Yes (FEMA No. 2182) [7][10]

JECFA Evaluation
Acceptable Daily Intake (ADI):

No safety concern
[6][8]

FDA Regulation 21 CFR 172.515 [7][10]

EU Status
Approved Flavouring

Substance
[10]

Usage in Chewing Gum Up to 1700 ppm [2][3]

Usage in Baked Goods/Candy ~12 ppm [2]

Safety and Handling
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While generally recognized as safe for consumption in small quantities, concentrated isobutyl
anthranilate requires careful handling in a laboratory or industrial setting.

Hazards: It may be harmful if swallowed and can cause skin and serious eye irritation.[14]

Some safety data sheets indicate it may cause an allergic skin reaction.[14] When heated to

decomposition, it can emit toxic fumes.[3]

Personal Protective Equipment (PPE): Standard PPE, including safety glasses, chemical-

resistant gloves, and a lab coat, should be worn.[14] In cases of poor ventilation, respiratory

protection may be necessary.[10][15]

Handling and Storage: Store in a cool, dry, well-ventilated area away from light and

incompatible materials.[15] Use local exhaust ventilation and take precautionary measures

against static discharge.[14]

Spill Response: In case of a small spill, absorb the liquid with an inert material (e.g.,

absorbent paper) and place it in a sealed container for disposal.[15] Ventilate the area and

wash the spill site with ethanol followed by soap and water.[10][15]

Conclusion
Isobutyl anthranilate (CAS 7779-77-3) is a commercially vital aromatic ester, valued for its

distinctive grape-like sensory profile. Its production via Fischer esterification is a robust and

scalable process, and its purity is reliably assessed using standard analytical techniques like

GC-MS. Backed by a strong safety record and regulatory approvals from major international

bodies, it remains a key ingredient for flavor and fragrance professionals. This guide has

provided a technical framework for understanding its chemical nature, synthesis, analysis, and

safe application, offering a foundational resource for scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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